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Cat. No.: B7908141 Get Quote

An In-depth Technical Guide to the Tetrahydrate Form of Potassium Sodium Tartrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium sodium tartrate
tetrahydrate, also known as Rochelle salt. It delves into its core physicochemical properties,

detailed experimental protocols for its characterization, and its applications in various scientific

domains. This document is intended to be a valuable resource for professionals in research,

science, and drug development.

Physicochemical Properties
Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O) is a double salt of tartaric acid.

[1] It presents as large, colorless, odorless monoclinic needles or a white crystalline powder.[1]

[2][3][4]

Quantitative Data
The key quantitative properties of potassium sodium tartrate tetrahydrate are summarized in

the tables below for easy reference and comparison.

Table 1: General Physicochemical Properties
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Property Value References

Molar Mass 282.22 g/mol [1][5]

Density 1.79 g/cm³ [1][2][5][6]

Melting Point 70-80 °C [3][7]

Boiling Point 220 °C [2]

pH (aqueous solution) 6.0 - 8.5 [2][3]

Table 2: Solubility in Water

Temperature (°C) Solubility (g / 100 mL) References

0 26 [1]

10 40.6 [8]

20 54.8 [8]

26 66 [1][2]

30 76.4 [8]

Table 3: Crystal Structure Properties

Property Value References

Crystal System Orthorhombic [1]

Space Group P2₁2₁2 [9]

Unit Cell Dimensions
a = 11.884 Å, b = 14.256 Å, c

= 6.228 Å
[10]

Experimental Protocols
This section provides detailed methodologies for key experiments used in the characterization

and application of potassium sodium tartrate tetrahydrate.
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Characterization Workflow
The following diagram illustrates a typical workflow for the comprehensive characterization of

potassium sodium tartrate tetrahydrate.
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Characterization Workflow for Potassium Sodium Tartrate Tetrahydrate.

X-ray Diffraction (XRD) for Crystal Structure Analysis
Objective: To determine the crystal structure and lattice parameters of potassium sodium
tartrate tetrahydrate.

Methodology:

Sample Preparation: A single crystal of potassium sodium tartrate tetrahydrate is

mounted on a goniometer head. For powder XRD, the crystalline sample is finely ground to a

homogenous powder.[11]

Instrument Setup: An X-ray diffractometer equipped with a Cu-Kα radiation source (λ =

1.5406 Å) is used.[11] The instrument is calibrated using a standard reference material.
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Data Collection: The crystal is irradiated with the X-ray beam, and the diffraction pattern is

collected by a detector as the crystal is rotated. For powder XRD, the sample is scanned

over a range of 2θ angles.

Data Analysis: The collected diffraction data is processed to determine the unit cell

dimensions, space group, and atomic coordinates. For powder patterns, the peaks are

indexed to identify the crystal planes.[11]

Thermal Analysis (TGA/DSC)
Objective: To investigate the thermal stability and decomposition of potassium sodium
tartrate tetrahydrate.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of the

compound is placed in an inert crucible (e.g., alumina or platinum).

Instrument Setup: A simultaneous thermal analyzer (TGA/DSC) is used. The instrument is

purged with an inert gas, such as nitrogen, at a constant flow rate.[12]

Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a defined

temperature range (e.g., 25 °C to 600 °C).[12]

Data Analysis: The TGA curve shows mass loss as a function of temperature, indicating

dehydration and decomposition events. The DSC curve shows the heat flow, indicating

endothermic or exothermic transitions such as melting and decomposition.[13]

Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the functional groups present in potassium sodium tartrate
tetrahydrate.

Methodology:

Sample Preparation: A small amount of the finely ground sample is mixed with dry potassium

bromide (KBr) powder. The mixture is then pressed into a thin, transparent pellet.[9]
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Instrument Setup: An FTIR spectrometer is used. A background spectrum of the empty

sample chamber is recorded.

Data Collection: The KBr pellet containing the sample is placed in the sample holder, and the

infrared spectrum is recorded over a specific wavenumber range (e.g., 4000-400 cm⁻¹).[11]

Data Analysis: The resulting spectrum is analyzed to identify absorption bands

corresponding to specific functional groups (e.g., O-H, C-H, C=O, C-O).

Applications and Mechanisms
Potassium sodium tartrate tetrahydrate has several important applications in scientific

research and industry.

Fehling's Test for Reducing Sugars
Rochelle salt is a key component of Fehling's solution, which is used to detect reducing sugars.

The tartrate ions chelate with Cu²⁺ ions to form a stable, deep blue complex, preventing the

precipitation of copper(II) hydroxide in the alkaline solution.[6]
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Mechanism of Fehling's Test.
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Experimental Protocol for Fehling's Test:

Prepare Fehling's Solution: Mix equal volumes of Fehling's solution A (aqueous copper(II)

sulfate) and Fehling's solution B (aqueous potassium sodium tartrate in sodium hydroxide)

immediately before use.[6]

Add Sample: Add a few drops of the sample to be tested to the freshly prepared Fehling's

solution in a test tube.

Heat: Gently heat the mixture in a water bath.[2]

Observe: The formation of a red precipitate of copper(I) oxide indicates the presence of a

reducing sugar.[2]

Protein Crystallography
Potassium sodium tartrate tetrahydrate can be used as a precipitant in protein crystallization

experiments.[9] The high salt concentration reduces the solubility of the protein, promoting the

formation of well-ordered crystals suitable for X-ray diffraction studies.
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Vapor Diffusion Setup
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Protein Crystallization Workflow using Vapor Diffusion.

General Protocol for Protein Crystallization (Vapor Diffusion):

Prepare Solutions: Prepare a purified and concentrated protein solution and a range of

precipitant solutions containing varying concentrations of potassium sodium tartrate and

buffer.[14]

Set up Crystallization Drop: On a cover slip, mix a small volume (e.g., 1-2 µL) of the protein

solution with an equal volume of the precipitant solution.[15]
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Seal the Well: Invert the coverslip and seal it over a reservoir containing a larger volume of

the precipitant solution.[15]

Incubate: Store the crystallization plate in a stable environment and monitor for crystal

growth over time.

Catalytic Decomposition of Hydrogen Peroxide
Potassium sodium tartrate is involved in the catalytic decomposition of hydrogen peroxide in

the presence of a cobalt(II) chloride catalyst. The tartrate forms a complex with the cobalt ions,

which facilitates the decomposition of hydrogen peroxide.

Co(II) Chloride
(Pink)

Co(II)-Tartrate Complex

Potassium Sodium Tartrate

Co(III) Intermediate
(Green)

Oxidized by H2O2

Hydrogen PeroxideRegenerated

O2 + H2O

Decomposes H2O2

Click to download full resolution via product page

Catalytic Cycle of H2O2 Decomposition.

Experimental Protocol for Catalytic Decomposition:

Prepare Solution: Dissolve potassium sodium tartrate in warm water (approximately 70°C).

[4]
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Add Hydrogen Peroxide: Add a 6% hydrogen peroxide solution to the tartrate solution.[4]

Initiate Reaction: Add a few drops of 0.1 M cobalt(II) chloride solution as a catalyst.[4]

Observe: A vigorous reaction with gas evolution and a color change to green (indicating the

formation of a Co(III) intermediate) will be observed. The solution will return to its original

pink color upon completion of the reaction, demonstrating the catalytic nature of cobalt

chloride.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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